2-cyano-N-[2-(4-methylanilino)phenyl]acetamide

• IUPAC Name: 2-cyano-N-[2-(4-methylanilino)phenyl]acetamide
• InChI: InChI=1S/C16H15N3O/c1-12-6-8-13(9-7-12)18-14-4-2-3-5-15(14)19-16(20)10-11-17/h2-9,18H,10H2,1H3,(H,19,20)
• InChI Key: CMGABKRIPACVCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC=CC=C2NC(=O)CC#N
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

2-cyano-N-[2-(4-methylanilino)phenyl]acetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MCAA and is a member of the acetamide family. It has a molecular formula of C18H17N3O and a molecular weight of 295.35 g/mol.

Mechanism of Action

The mechanism of action of 2-cyano-N-[2-(4-methylanilino)phenyl]acetamide is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins, which are involved in various cellular processes. This inhibition can lead to the disruption of cellular functions, resulting in the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyano-N-[2-(4-methylanilino)phenyl]acetamide in lab experiments include its ability to inhibit the growth of cancer cells and induce apoptosis. It also exhibits anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-cyano-N-[2-(4-methylanilino)phenyl]acetamide. These include:
1. Further studies to understand the mechanism of action of this compound.
2. Studies to investigate the potential use of this compound as a therapeutic agent for the treatment of various diseases.
3. Studies to investigate the potential toxicity of this compound and its effects on living organisms.
4. Studies to investigate the potential use of this compound in combination with other drugs for the treatment of cancer.
5. Studies to investigate the potential use of this compound in the development of new drugs for the treatment of various diseases.
Conclusion:
This compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound has been found to exhibit significant biological activity and has been studied for its potential as a therapeutic agent for the treatment of various diseases. Further studies are needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of 2-cyano-N-[2-(4-methylanilino)phenyl]acetamide involves the reaction between 4-methylaniline and 2-bromoacetophenone, followed by the addition of potassium cyanide. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product.

Scientific Research Applications

2-cyano-N-[2-(4-methylanilino)phenyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit significant biological activity and has been studied for its potential as a therapeutic agent for the treatment of various diseases.